1. Home
  2. Product
  3. Reference Standards
  4. 1-[(3S,8R,9S,10R,13S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
1-[(3S,8R,9S,10R,13S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone 1-[(3S,8R,9S,10R,13S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
Brand Name: Vulcanchem
CAS No.: 5186-13-0
VCID: VC0056616
InChI: InChI=1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,6-7,15-16,19,23H,5,8-12H2,1-3H3/t15-,16-,19-,20-,21+/m0/s1
SMILES: CC(=O)C1=CC=C2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula: C21H28O2
Molecular Weight: 312.4 g/mol

1-[(3S,8R,9S,10R,13S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone

CAS No.: 5186-13-0

Reference Standards

VCID: VC0056616

Molecular Formula: C21H28O2

Molecular Weight: 312.4 g/mol

1-[(3S,8R,9S,10R,13S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone - 5186-13-0

CAS No. 5186-13-0
Product Name 1-[(3S,8R,9S,10R,13S)-3-Hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
Molecular Formula C21H28O2
Molecular Weight 312.4 g/mol
IUPAC Name 1-[(3S,8R,9S,10R,13S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
Standard InChI InChI=1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,6-7,15-16,19,23H,5,8-12H2,1-3H3/t15-,16-,19-,20-,21+/m0/s1
Standard InChIKey IVIIXTOYHSXNOC-JPKZGUTDSA-N
Isomeric SMILES CC(=O)C1=CC=C2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C
SMILES CC(=O)C1=CC=C2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Canonical SMILES CC(=O)C1=CC=C2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Synonyms 3β-Hydroxypregna-5,14,16-trien-20-one;
PubChem Compound 11109758
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19